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Get Quote

Amino acids and their derivatives are the foundational building blocks of modern therapeutics.

[1] Within this class, tyrosine derivatives are pivotal. Acetylation of tyrosine can occur at two
primary sites: the alpha-amino group (N-acetylation) or the phenolic hydroxyl group (O-
acetylation). Furthermore, as a chiral molecule, tyrosine exists as L- and D-enantiomers.

It is critical to distinguish O-acetyl-D-tyrosine from its isomers:

o N-acetyl-D-tyrosine (CAS 19764-32-0): The most commonly available commercial form
labeled "Acetyl-D-tyrosine." Here, the acetyl group is on the nitrogen of the alpha-amino

group.[2]

e O-acetyl-L-tyrosine (CAS 6636-22-2): The enantiomer of the title compound, where the
acetylation is on the phenolic oxygen of L-tyrosine.[3][4]

e N-acetyl-L-tyrosine (CAS 537-55-3): A widely used supplement known for its increased
solubility and bioavailability compared to L-tyrosine.[5]

O-acetyl-D-tyrosine is a specialized and less common derivative, primarily utilized as a custom
building block in synthetic chemistry. Its significance lies in the strategic incorporation of a D-
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amino acid into peptides, which can confer resistance to enzymatic degradation by proteases,
thereby extending the biological half-life of peptide-based drugs.[6]

Chemical Structure and Physicochemical Properties
Chemical Structure Elucidation

O-acetyl-D-tyrosine is structurally defined as (2R)-2-amino-3-(4-acetoxyphenyl)propanoic acid.
The key features are the D-configuration at the alpha-carbon (R-configuration) and the acetyl
ester on the phenolic ring.

Caption: 2D Chemical Structure of O-acetyl-D-tyrosine.

Physicochemical Data Summary

Quantitative data for O-acetyl-D-tyrosine is summarized below. Where specific data for the D-
isomer is not publicly available, data for the corresponding L-isomer is provided for comparison,
as their physical properties (e.g., melting point, molecular weight) are expected to be identical,
while chiroptical properties are equal and opposite.
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Property Value Source

(2R)-2-amino-3-(4-

IUPAC Name _ _
acetoxyphenyl)propanoic acid

Molecular Formula C11H13NO4 [3]

Molecular Weight 223.22 g/mol [3]

Not assigned. (Compare O-
CAS Number ) [3]
acetyl-L-tyrosine: 6636-22-2)

White to off-white powder
Appearance , , [3]
(inferred from L-isomer)

Melting Point 197-204 °C (for L-isomer) [3]
_ . +19 + 2.5° (c=1 in 80% AcOH)
Optical Rotation [a]2°/D _ [3]
(inferred)
CC(=0)0OC1=CC=C(CC(=0)0)
SMILES
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BQJCRGMLZYFDFB-
InChlKey
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Synthesis and Characterization

The synthesis of O-acetyl-D-tyrosine requires a chemoselective approach to acetylate the
phenolic hydroxyl group without affecting the more nucleophilic alpha-amino group.

Synthetic Strategy: Acid-Mediated O-Acetylation

The core principle for selective O-acetylation relies on modulating the nucleophilicity of the
functional groups. Under strongly acidic conditions, the alpha-amino group is protonated to
form a non-nucleophilic ammonium salt (-NHs*). The phenolic hydroxyl group, being less basic,
remains largely unprotonated and is therefore free to act as the nucleophile, attacking the
acetylating agent. This principle, "acidity favors O-acylation, while alkalinity favors N-acylation,"
is a well-established strategy in amino acid chemistry.[7][8]
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Caption: Workflow for the selective synthesis of O-acetyl-D-tyrosine.
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Experimental Protocol: Selective O-Acetylation of D-
Tyrosine

This protocol is an exemplary method adapted from established procedures for the O-acylation
of L-tyrosine.[7][8][9]

Materials:

D-Tyrosine

o Acetic Anhydride (Ac20)

» Glacial Acetic Acid

e Perchloric Acid (70%) or concentrated Sulfuric Acid
o Triethylamine (TEA) or other suitable organic base
e Ethanol

» Diethyl Ether

Procedure:

o Reaction Setup: Suspend D-Tyrosine (1.0 eq) in glacial acetic acid in a round-bottom flask
equipped with a magnetic stirrer and an ice bath.

o Rationale: Glacial acetic acid serves as a solvent that is compatible with the acidic
conditions required. The ice bath is used to control the exothermic reaction upon addition
of the strong acid and acetylating agent.

« Amine Protonation: Carefully add a catalytic amount of a strong acid (e.g., perchloric acid or
sulfuric acid) to the suspension while stirring and cooling. Stir for 15-20 minutes.

o Rationale: This step is crucial for selectivity. The strong acid protonates the alpha-amino
group, rendering it non-nucleophilic and preventing the formation of N-acetyl or N,O-
diacetyl byproducts.[7][8]
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o Acetylation: Slowly add acetic anhydride (1.1-1.2 eq) dropwise to the reaction mixture,
maintaining the temperature below 10°C. After the addition is complete, allow the reaction to
warm to room temperature and stir for 2-4 hours or until TLC/HPLC analysis indicates
complete consumption of the starting material.

o Rationale: Acetic anhydride is the acetylating agent. A slight excess ensures the reaction
goes to completion. The phenolic hydroxyl group attacks the carbonyl carbon of the
anhydride to form the ester.

o Workup and Isolation: Quench the reaction by slowly adding the mixture to ice-cold water or
an ice/brine mixture to precipitate the product as its acid salt. Filter the resulting solid and
wash with cold diethyl ether to remove residual acetic acid.

o Rationale: The product, being a salt, is often insoluble in cold water, allowing for its
isolation by precipitation. The ether wash removes organic-soluble impurities.

o Neutralization: Dissolve the filtered solid (the O-acetyl-D-tyrosine salt) in a minimal amount
of water or an alcohol like ethanol. Slowly add triethylamine (1.0 eq) with stirring. The
zwitterionic product should precipitate out of the solution.

o Rationale: The addition of a base deprotonates the ammonium group, neutralizing the salt
and yielding the final zwitterionic amino acid derivative, which is typically less soluble in
organic solvents.[9]

 Purification: Collect the precipitate by filtration. The crude product can be further purified by
recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield pure O-
acetyl-D-tyrosine.

o Rationale: Recrystallization is a standard method for purifying solid organic compounds to
achieve high analytical purity.

Analytical Characterization

To confirm the identity and purity of the synthesized product, the following analytical techniques
are essential:
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e 1H NMR: Should show a characteristic singlet at ~2.3 ppm corresponding to the acetyl (-
COCHSs) protons. The aromatic protons will show a shift compared to the starting D-tyrosine.

e Mass Spectrometry (MS): Will confirm the molecular weight (m/z = 224.09 for [M+H]*).

e Chiral HPLC: Used to confirm the enantiomeric purity and ensure no racemization occurred
during the synthesis.

o FT-IR Spectroscopy: Will show a characteristic ester carbonyl stretch (~1760 cm~1) and
disappearance of the broad phenolic -OH stretch from the starting material.

Applications in Research and Drug Development

The primary value of O-acetyl-D-tyrosine lies in its application as a non-natural amino acid
building block for peptide synthesis.

o Enhanced Peptide Stability: Peptides constructed with D-amino acids are resistant to
degradation by proteases, which are stereospecific for L-amino acids. Incorporating O-
acetyl-D-tyrosine can significantly increase the in-vivo half-life of a therapeutic peptide.[6][10]

e Receptor Binding and Conformation: The introduction of a D-amino acid can alter the
peptide's secondary structure (e.g., disrupting alpha-helices or stabilizing beta-turns). This
conformational change can be exploited to enhance binding affinity and specificity to a
biological target.[6]

o Chiral Synthesis: It can serve as a chiral precursor in the total synthesis of complex natural
products or other pharmacologically active molecules.

e Prodrug Strategies: While less common for O-acetylation, the ester group could potentially
be used in a prodrug strategy, where it is cleaved in vivo by esterases to release the active
D-tyrosine-containing molecule.

Conclusion

O-acetyl-D-tyrosine is a highly specialized amino acid derivative whose synthesis and
application require a nuanced understanding of stereochemistry and selective protection
chemistry. While not as common as its N-acetyl or L-isomers, it serves as an invaluable tool for
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medicinal chemists and drug developers aiming to create novel peptide therapeutics with

improved pharmacokinetic profiles. The synthetic route, grounded in the principle of acid-

catalyzed chemoselectivity, is robust and scalable, enabling the production of this unique

building block for advanced research and development projects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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